12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide
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Description
12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound is utilized as a key intermediate in synthesizing a range of heterocyclic compounds, demonstrating its versatility in organic synthesis. For instance, research has shown that derivatives of thieno[2,3-d]pyrimidine, a structurally related compound, have been synthesized for antifungal activities and evaluated against various plant pathogens, highlighting the compound's potential in agricultural applications (Konno et al., 1989). Similarly, tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives synthesized under microwave irradiation have been explored for their chemical properties and potential applications (Abdalha et al., 2011).
Biological Activities
Several studies have focused on the biological evaluation of compounds derived from or related to 12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide. For example, derivatives have been synthesized and tested for their antimicrobial activities, showing potential as new therapeutic agents against various bacterial strains (El‐mahdy et al., 2009). Another study detailed the synthesis of heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives, emphasizing the compound's role in developing supramolecular architectures critical for pharmaceutical design (Chen & Liu, 2019).
Anticancer and Antimicrobial Evaluation
Further research into derivatives of this compound includes their synthesis for the purpose of evaluating cytotoxic activities against various cancer cell lines, underlining the compound's significance in the development of new anticancer drugs (Bu et al., 2001). Additionally, compounds synthesized from this chemical structure have been assessed for their antimicrobial potential, suggesting a broad spectrum of activity that could lead to the development of novel antimicrobial agents (Aly et al., 2018).
Properties
IUPAC Name |
9-oxo-17-thia-2,8-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,11(16)-triene-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c16-18-13(20)9-5-3-7-19-12(9)17-14-11(15(19)21)8-4-1-2-6-10(8)22-14/h9H,1-7,16H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOFPVTXERSGSPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C4C(CCCN4C3=O)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.